N-([2,4'-bipyridin]-4-ylmethyl)-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 4-methoxy-1-methyl-6-oxo-N-[(2-pyridin-4-ylpyridin-4-yl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C19H18N4O3/c1-23-12-15(17(26-2)10-18(23)24)19(25)22-11-13-3-8-21-16(9-13)14-4-6-20-7-5-14/h3-10,12H,11H2,1-2H3,(H,22,25)
• InChI Key: OOPXAASUPYDLAZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=CC1=O)OC)C(=O)NCC2=CC(=NC=C2)C3=CC=NC=C3
• Molecular Formula: C19H18N4O3
• Molecular Weight: 350.4 g/mol

Description

The compound appears to contain a bipyridine moiety, which is a type of organic compound consisting of two pyridyl rings. Bipyridines are colorless solids that are soluble in organic solvents and slightly soluble in water. They are significant in various applications, including pesticides.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure and the conditions under which it’s reacted. Generally, the reactivity of a compound can be influenced by factors such as steric hindrance and the presence of functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its molecular structure. For instance, properties such as hardness, topography, and hydrophilicity can affect a material’s interaction with biological environments.

Scientific Research Applications

Research on Related Compounds

• Discovery and Evaluation of Kinase Inhibitors

  • Research on substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides revealed potent and selective Met kinase inhibitors. These compounds demonstrated complete tumor stasis in Met-dependent gastric carcinoma xenograft models following oral administration, leading to their advancement into phase I clinical trials (G. M. Schroeder et al., 2009).

• Microwave-Assisted Synthesis for Heterocyclic Compounds

  • A study on the microwave-assisted synthesis of isothiazolopyridines, pyridothiazines, and pyridothiazepines, compounds known for their valuable biological activities, provides insights into efficient synthetic methodologies that could be applicable to related dihydropyridine derivatives (Ayman M. S. Youssef et al., 2012).

• Non-linear Optical (NLO) and Molecular Docking Studies

  • The synthesis and characterization of 6-amino-5-cyano-2-oxo-N-(pyridin-2-yl)-4-(p-tolyl)-2H-[1,2'-bipyridine]-3-carboxamide and similar compounds, followed by computational chemistry methods, NLO properties, and molecular docking analyses, highlight the potential of such compounds in the fields of material science and bioactive molecule development (R. Jayarajan et al., 2019).

• X-ray Diffraction Studies for Structural Analysis

  • Studies involving the synthesis of derivatives and their structural analysis via X-ray diffraction offer valuable insights into the molecular and crystal structures of compounds. Such information is crucial for understanding the chemical and physical properties of novel compounds (Ekaterina M. Feklicheva (Okul) et al., 2019).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, if it’s used as a drug, its mechanism of action would involve interactions with biological targets.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. For instance, some bipyridine compounds are toxic if swallowed or in contact with skin.

Future Directions

The future directions for research on this compound would depend on its potential applications. For instance, if it shows promise as a drug, future research could focus on optimizing its properties for therapeutic use.